Cas no 176032-36-3 (3-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]aniline)

3-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]aniline is a heterocyclic organic compound featuring a pyridine-thiazole-aniline scaffold, which confers versatile reactivity and binding properties. Its structural motif is valuable in medicinal chemistry and materials science due to the presence of both electron-rich (aniline) and electron-deficient (pyridine) moieties, enabling applications in ligand design and functional material synthesis. The compound's rigid thiazole core enhances stability, while the aromatic systems facilitate π-π interactions, making it useful for coordination chemistry and supramolecular assemblies. Its synthetic flexibility allows for further derivatization, supporting the development of pharmaceuticals, catalysts, or optoelectronic materials. High purity and well-defined characterization ensure reproducibility in research and industrial applications.

3-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]aniline structure

176032-36-3 structure

Product Name:3-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]aniline

CAS No:176032-36-3

MF:C₁₄H₁₁N₃S

MW:253.322241067886

MDL:MFCD09882165

CID:1368452

PubChem ID:22724371

Update Time:2025-06-10

3-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-[2-(3-pyridinyl)-4-thiazolyl]-
- 3-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]aniline
- AKOS010521465
- 176032-36-3
- [3-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenyl]amine
- MFCD09882165
- 4-(3-aminophenyl)-2-(3-pyridyl)-thiazole
- 4-(3-Aminophenyl)-2-(3pyridyl)-thiazole
- EN300-238646
- TYJGBMIGPRFXMD-UHFFFAOYSA-N
- F2158-1129
- 3-(2-pyridin-3-yl-1,3-thiazol-4-yl)aniline
- CCG-310389
- SCHEMBL6798787
- BHA03236
- MDL： MFCD09882165
- Inchi： 1S/C14H11N3S/c15-12-5-1-3-10(7-12)13-9-18-14(17-13)11-4-2-6-16-8-11/h1-9H,15H2
- InChI Key： TYJGBMIGPRFXMD-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=C(C=2)N)N=C1C1C=NC=CC=1

Computed Properties

Exact Mass: 253.06753
Monoisotopic Mass: 253.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 80Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 516.3±60.0 °C at 760 mmHg
Flash Point: 266.1±32.9 °C
PSA: 51.8
Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]aniline Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]aniline Pricemore >>

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